Sulfasalazine 3-Isomer
Sulfasalazine 3-Isomer
Brand Name:
Vulcanchem
CAS No.:
66364-71-4
VCID:
VC21153845
InChI:
InChI=1S/C18H14N4O5S/c23-17-14(18(24)25)4-3-5-15(17)21-20-12-7-9-13(10-8-12)28(26,27)22-16-6-1-2-11-19-16/h1-11,23H,(H,19,22)(H,24,25)
SMILES:
C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N=NC3=CC=CC(=C3O)C(=O)O
Molecular Formula:
C18H14N4O5S
Molecular Weight:
398.4 g/mol
Sulfasalazine 3-Isomer
CAS No.: 66364-71-4
Cat. No.: VC21153845
Molecular Formula: C18H14N4O5S
Molecular Weight: 398.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 66364-71-4 |
|---|---|
| Molecular Formula | C18H14N4O5S |
| Molecular Weight | 398.4 g/mol |
| IUPAC Name | 2-hydroxy-3-[[4-(pyridin-2-ylsulfamoyl)phenyl]diazenyl]benzoic acid |
| Standard InChI | InChI=1S/C18H14N4O5S/c23-17-14(18(24)25)4-3-5-15(17)21-20-12-7-9-13(10-8-12)28(26,27)22-16-6-1-2-11-19-16/h1-11,23H,(H,19,22)(H,24,25) |
| Standard InChI Key | PAFMSMUKLYZQOC-RCCKNPSSSA-N |
| Isomeric SMILES | C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N/N=C/3\C=CC=C(C3=O)C(=O)O |
| SMILES | C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N=NC3=CC=CC(=C3O)C(=O)O |
| Canonical SMILES | C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NN=C3C=CC=C(C3=O)C(=O)O |
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